Cas no 52186-05-7 (Cyclopentanone,2,5-bis(phenylmethyl)-)

• Product name: Cyclopentanone,2,5-bis(phenylmethyl)-
• CAS No: 52186-05-7
• MF: C₁₉H₂₀O
• MW: 264.3615
• CID: 371832
• PubChem ID: 134446

Cyclopentanone,2,5-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2,5-bis(phenylmethyl)-
• 2,5-dibenzylcyclopentan-1-one
• 2,5-Dibenzylcyclopentanone
• 3-Pentanone, 2,4-dimethyl-1,5-diphenyl-
• 1,5-Diphenyl-2,4-dimethyl-3-pentanol
• SCHEMBL7613299
• 2,4-Dimethyl-1,5-diphenyl-3-pentanone
• 4-07-00-01485 (Beilstein Handbook Reference)
• 3-Pentanone, 2,4-dibenzyl-
• 56964-63-7
• 52186-05-7
• 2,4-Dibenzyl-3-pentanone
• 2,4-dimethyl-1,5-diphenylpentan-3-one
• BRN 3330276
• CHEMBL3273604
• DTXSID00966551

• Inchi： InChI=1S/C19H22O/c1-15(13-17-9-5-3-6-10-17)19(20)16(2)14-18-11-7-4-8-12-18/h3-12,15-16H,13-14H2,1-2H3
• InChI Key： RWZWFHRQQFEXTQ-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=CC=C1)C(=O)C(C)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 266.167
• Monoisotopic Mass: 266.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 377.7°Cat760mmHg
• Flash Point: 142.3°C
• Refractive Index: 1.546
• PSA: 17.07000
• LogP: 4.31310